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Compound Name: Brinzolamide

Cat. No.: B549342 Get Quote

In the management of elevated intraocular pressure (IOP), a key risk factor for glaucoma,

clinicians have a range of pharmacological agents at their disposal. Among these, the carbonic

anhydrase inhibitor Brinzolamide and the beta-blocker Timolol are frequently utilized, both as

monotherapies and in combination. This guide provides a detailed comparison of their efficacy,

supported by experimental data, to inform researchers, scientists, and drug development

professionals.

Mechanism of Action
Brinzolamide is a non-competitive, reversible inhibitor of carbonic anhydrase II (CA-II), an

enzyme abundant in the ciliary processes of the eye.[1][2][3][4] By inhibiting CA-II,

Brinzolamide reduces the formation of bicarbonate ions, which in turn slows the production of

aqueous humor and consequently lowers IOP.[1][2][3][4]

Timolol is a non-selective beta-adrenergic antagonist.[5] Its primary mechanism of action in the

eye is to reduce the production of aqueous humor by the ciliary body.[5][6] Some evidence also

suggests that it may increase the outflow of aqueous humor.[7]

Signaling Pathway Overview
The distinct mechanisms of action of Brinzolamide and Timolol are visually represented in the

following diagrams:
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Typical Clinical Trial Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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